Cas no 37641-48-8 (3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 37641-48-8
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD00806598
• CID: 312514
• PubChem ID: 681972
• Update Time: 2025-04-19

3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2,3-dihydro-3-(2-methylphenyl)-2-thioxo-
• 2-MERCAPTO-3-O-TOLYL-3H-QUINAZOLIN-4-ONE
• 3-(2-methylphenyl)-2-sulfanylidene-1H-quinazolin-4-one
• 3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CCG-12383
• F0014-1027
• 3-(2-methylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 3-(2-methylphenyl)-2-sulfanylquinazolin-4(3H)-one
• 37641-48-8
• 5936-35-6
• SCHEMBL5028779
• AKOS000115854
• DTXSID60974773
• MFCD00806598
• BIM-0017072.P001
• SR-01000396248-1
• AKOS001020929
• CBMicro_017084
• CS-0219097
• CBMicro_038218
• 3-(2-METHYLPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE
• Z55663931
• SR-01000396248
• Oprea1_748705
• EN300-03051
• BIM-0038226.P001
• 2-Mercapto-3-(o-tolyl)quinazolin-4(3H)-one
• 2-thioxo-3-(o-tolyl)-2,3-dihydroquinazolin-4(1H)-one
• Oprea1_389896
• 3-(2-methylphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one

• MDL： MFCD00806598
• Inchi： 1S/C15H12N2OS/c1-10-6-2-5-9-13(10)17-14(18)11-7-3-4-8-12(11)16-15(17)19/h2-9H,1H3,(H,16,19)
• InChI Key： ITSACSSSWMTFGE-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 268.067
• Monoisotopic Mass: 268.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 424.5°Cat760mmHg
• Flash Point: 210.5°C